Cas no 901004-63-5 (3-(3,4-dimethylphenyl)-1-(4-fluorophenyl)-8-methoxy-1H-pyrazolo4,3-cquinoline)

3-(3,4-Dimethylphenyl)-1-(4-fluorophenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline is a structurally complex heterocyclic compound featuring a pyrazoloquinoline core with distinct substituents. The presence of a 4-fluorophenyl group enhances its potential binding affinity in biological systems, while the 3,4-dimethylphenyl and 8-methoxy moieties contribute to its steric and electronic properties. This compound is of interest in medicinal chemistry due to its potential as a scaffold for kinase inhibitors or other therapeutic agents. Its well-defined synthetic route and high purity make it suitable for research applications, particularly in drug discovery and pharmacological studies. The compound's stability and solubility profile further support its utility in experimental settings.
3-(3,4-dimethylphenyl)-1-(4-fluorophenyl)-8-methoxy-1H-pyrazolo4,3-cquinoline structure
901004-63-5 structure
Product Name:3-(3,4-dimethylphenyl)-1-(4-fluorophenyl)-8-methoxy-1H-pyrazolo4,3-cquinoline
CAS No:901004-63-5
MF:C25H20FN3O
MW:397.444209098816
CID:5946831
PubChem ID:20852779
Update Time:2025-06-09

3-(3,4-dimethylphenyl)-1-(4-fluorophenyl)-8-methoxy-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

    • 3-(3,4-dimethylphenyl)-1-(4-fluorophenyl)-8-methoxy-1H-pyrazolo4,3-cquinoline
    • 3-(3,4-dimethylphenyl)-1-(4-fluorophenyl)-8-methoxypyrazolo[4,3-c]quinoline
    • 901004-63-5
    • 3-(3,4-dimethylphenyl)-1-(4-fluorophenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline
    • AKOS001804820
    • F3407-1505
    • Inchi: 1S/C25H20FN3O/c1-15-4-5-17(12-16(15)2)24-22-14-27-23-11-10-20(30-3)13-21(23)25(22)29(28-24)19-8-6-18(26)7-9-19/h4-14H,1-3H3
    • InChI Key: NLVBKVUYNCCGMU-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC(OC)=CC=2)C2N(C3=CC=C(F)C=C3)N=C(C3=CC=C(C)C(C)=C3)C=2C=1

Computed Properties

  • Exact Mass: 397.15904043g/mol
  • Monoisotopic Mass: 397.15904043g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 3
  • Complexity: 583
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 39.9Ų

3-(3,4-dimethylphenyl)-1-(4-fluorophenyl)-8-methoxy-1H-pyrazolo4,3-cquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3407-1505-2μmol
3-(3,4-dimethylphenyl)-1-(4-fluorophenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline
901004-63-5
2μmol
$57.0 2023-09-10
Life Chemicals
F3407-1505-1mg
3-(3,4-dimethylphenyl)-1-(4-fluorophenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline
901004-63-5
1mg
$54.0 2023-09-10
Life Chemicals
F3407-1505-2mg
3-(3,4-dimethylphenyl)-1-(4-fluorophenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline
901004-63-5
2mg
$59.0 2023-09-10
Life Chemicals
F3407-1505-3mg
3-(3,4-dimethylphenyl)-1-(4-fluorophenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline
901004-63-5
3mg
$63.0 2023-09-10

Additional information on 3-(3,4-dimethylphenyl)-1-(4-fluorophenyl)-8-methoxy-1H-pyrazolo4,3-cquinoline

Compound CAS No. 901004-63-5: A Comprehensive Overview

The compound with CAS No. 901004-63-5, known as 3-(3,4-dimethylphenyl)-1-(4-fluorophenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure, which combines a pyrazoloquinoline framework with various substituents that confer unique chemical and biological properties. Recent advancements in synthetic methodologies and computational modeling have enabled researchers to explore its potential applications in drug discovery and advanced materials.

The pyrazolo[4,3-c]quinoline core of this compound is a heterocyclic structure that is known for its stability and versatility. The substitution pattern, particularly the presence of 3,4-dimethylphenyl and 4-fluorophenyl groups, significantly influences the electronic properties of the molecule. These substituents not only enhance the molecule's solubility but also contribute to its ability to interact with biological targets such as enzymes and receptors. The 8-methoxy group further modulates the electronic environment, making this compound a promising candidate for various therapeutic applications.

Recent studies have focused on the synthesis of this compound using a combination of palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis. These methods have improved the yield and purity of the compound, making it more accessible for large-scale studies. Researchers have also employed computational techniques such as density functional theory (DFT) to predict the molecule's electronic structure and reactivity. These insights have been instrumental in designing analogs with enhanced pharmacokinetic profiles.

In terms of biological activity, 3-(3,4-dimethylphenyl)-1-(4-fluorophenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline has shown potential as a kinase inhibitor. Preclinical studies indicate that it can selectively inhibit certain protein kinases involved in cancer cell proliferation and metastasis. This suggests that the compound could be a lead candidate for developing targeted therapies against various malignancies.

Beyond its pharmaceutical applications, this compound has also been explored for its potential in optoelectronic materials. Its extended conjugation system allows for efficient charge transport properties, making it a viable candidate for organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent research has demonstrated that incorporating this compound into OLED architectures can improve device efficiency and stability.

The development of novel synthetic routes for this compound has been a focal point of recent investigations. For instance, researchers have successfully utilized a one-pot synthesis approach that combines multiple steps into a single reaction vessel, thereby reducing production time and costs. Such advancements are critical for scaling up production to meet the demands of both academic research and industrial applications.

In conclusion, CAS No. 901004-63-5 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research in drug discovery and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing both therapeutic interventions and technological innovations.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.